Cas no 1307304-93-3 (2-amino-2-(4-methyloxan-4-yl)acetic acid)

• Product Name: 2-amino-2-(4-methyloxan-4-yl)acetic acid
• CAS No: 1307304-93-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 4770704
• PubChem ID: 58501720
• Update Time: 2026-02-26

2-amino-2-(4-methyloxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
• 2-amino-2-(4-methyloxan-4-yl)acetic acid

• Inchi： 1S/C8H15NO3/c1-8(6(9)7(10)11)2-4-12-5-3-8/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： XBLRXNXOWSIDAG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(C(=O)O)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6

Additional information on 2-amino-2-(4-methyloxan-4-yl)acetic acid

2-Amino-2-(4-Methyloxan-4-yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1307304-93-3, commonly known as 2-amino-2-(4-methyloxan-4-yl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its unique structural features and its potential applications in drug design and biotechnology. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

Structural Insights

The molecular structure of 2-amino-2-(4-methyloxan-4-yl)acetic acid is characterized by a central acetic acid moiety with an amino group and a 4-methyloxan-4-yl substituent attached to the second carbon. The oxane ring (a six-membered cyclic ether) introduces interesting stereochemical and electronic properties to the molecule. This structure makes it a versatile building block for various chemical transformations and biological interactions.

Synthesis and Characterization

The synthesis of 2-amino-2-(4-methyloxan-4-yl)acetic acid typically involves multi-step organic reactions, often utilizing nucleophilic substitutions or condensation reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize the compound's structure and confirm its identity.

Biological Activity

2-Amino-2-(4-methyloxan-4-yl)acetic acid has shown promising biological activity in various assays. For instance, it has demonstrated potential as a substrate for enzymes involved in amino acid metabolism, making it a valuable tool in studying metabolic pathways. Additionally, recent research has explored its role as a precursor for bioactive molecules, including antibiotics and antiviral agents.

Applications in Drug Design

The unique properties of 2-amino-2-(4-methyloxan-4-yl)acetic acid make it an attractive candidate for drug design. Its ability to act as a chiral auxiliary or a scaffold for constructing complex molecules has been exploited in medicinal chemistry. Recent advancements have highlighted its potential in developing enantioselective catalysts and asymmetric synthesis methods.

Environmental Impact and Safety

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the environmental fate of 2-amino-2-(4-methyloxan-4-yl)acetic acid have shown that it degrades under specific conditions, reducing its persistence in ecosystems. Safety assessments indicate that it poses minimal risk to human health when handled according to established guidelines.

Future Directions

The research on CAS No. 1307304-93-3, or 2-amino-2-(4-methyloxan-4-yli)acetic acid, is expected to expand into new frontiers. Ongoing projects aim to explore its role in bioconjugate chemistry, nanotechnology, and green chemistry. Collaborative efforts between academia and industry are likely to unlock new applications for this versatile compound.

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